Cas no 2228691-54-9 (1-(1-bromo-2-methylpropan-2-yl)-3-nitrobenzene)

• Product Name: 1-(1-bromo-2-methylpropan-2-yl)-3-nitrobenzene
• CAS No: 2228691-54-9
• MF: C₁₀H₁₂BrNO₂
• MW: 258.111782073975
• CID: 6494054
• PubChem ID: 69376173
• Update Time: 2025-05-20

1-(1-bromo-2-methylpropan-2-yl)-3-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(1-bromo-2-methylpropan-2-yl)-3-nitrobenzene
• SCHEMBL5260940
• 2228691-54-9
• EN300-1904325

• Inchi： 1S/C10H12BrNO2/c1-10(2,7-11)8-4-3-5-9(6-8)12(13)14/h3-6H,7H2,1-2H3
• InChI Key： VCRFQWHUSGZVSG-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 257.00514g/mol
• Monoisotopic Mass: 257.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 45.8Ų

Additional information on 1-(1-bromo-2-methylpropan-2-yl)-3-nitrobenzene

Professional Introduction to 1-(1-bromo-2-methylpropan-2-yl)-3-nitrobenzene (CAS No. 2228691-54-9)

1-(1-bromo-2-methylpropan-2-yl)-3-nitrobenzene, a compound with the chemical identifier CAS No. 2228691-54-9, represents a significant area of interest in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in the synthesis of novel therapeutic agents and intermediates. The presence of both a bromo-substituted isobutyl group and a nitro group on a benzene ring imparts distinct reactivity and functionality, making it a valuable scaffold for further chemical manipulation.

The structural motif of 1-(1-bromo-2-methylpropan-2-yl)-3-nitrobenzene is particularly noteworthy for its versatility in drug design. The bromine atom at the para position relative to the nitro group offers a convenient handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in the construction of complex molecular architectures. Additionally, the nitro group can be reduced to an amine, providing access to derivatives with different pharmacological profiles. These attributes make the compound a promising candidate for exploring new pharmacophores and improving existing drug candidates.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various disease pathways. The nitroaromatic scaffold, exemplified by 1-(1-bromo-2-methylpropan-2-yl)-3-nitrobenzene, has been extensively studied for its potential in modulating enzyme activity and receptor binding. For instance, nitroaromatic compounds have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The unique substitution pattern of this compound allows for fine-tuning of electronic properties, which can influence binding affinity and selectivity. This flexibility is crucial for designing molecules that exhibit high potency while minimizing off-target effects.

Advances in computational chemistry and molecular modeling have further enhanced the utility of 1-(1-bromo-2-methylpropan-2-yl)-3-nitrobenzene as a starting point for drug discovery. By leveraging these tools, researchers can predict the binding modes of potential derivatives to biological targets with remarkable accuracy. This predictive capability has accelerated the identification of lead compounds and streamlined the optimization process. Moreover, the integration of machine learning algorithms has enabled the rapid screening of large chemical libraries, facilitating the discovery of novel analogs with improved pharmacokinetic properties.

The synthesis of 1-(1-bromo-2-methylpropan-2-yl)-3-nitrobenzene presents an interesting challenge due to its complex stereochemistry and functional groups. However, recent methodologies have demonstrated efficient routes to this compound with high yields and purity. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce the isobutyl moiety onto a pre-functionalized benzene ring bearing a nitro group. These strategies highlight the importance of developing robust synthetic protocols to access structurally diverse compounds like this one.

The pharmacological evaluation of derivatives derived from 1-(1-bromo-2-methylpropan-2-yl)-3-nitrobenzene has revealed several intriguing findings. Studies indicate that certain analogs exhibit significant inhibitory activity against specific enzymes implicated in inflammatory diseases and neurodegenerative disorders. The nitro group plays a critical role in modulating these effects by influencing electronic distributions and hydrogen bonding interactions. Furthermore, modifications at the isobutyl substituent can alter metabolic stability and bioavailability, providing insights into structure-function relationships that are essential for optimizing drug candidates.

The future prospects for 1-(1-bromo-2-methylpropan-2-yl)-3-nitrobenzene are vast and exciting. Ongoing research aims to explore its potential in treating a wide range of diseases by generating novel derivatives with tailored properties. Collaborative efforts between synthetic chemists, medicinal chemists, and biologists are expected to yield breakthroughs that translate into effective therapeutic interventions. As our understanding of biological systems continues to expand, compounds like this one will undoubtedly play a pivotal role in shaping the next generation of medicines.